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Compound of Interest

Compound Name: Ampelopsin F

Cat. No.: B15594484 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ampelopsin F, also known as Dihydromyricetin (DHM), is a flavonoid with a wide range of

promising pharmacological activities. This guide provides a comparative overview of

Ampelopsin F from various natural sources, focusing on yield, extraction methodologies, and

biological activities, supported by experimental data.

Natural Sources and Yield of Ampelopsin F
Ampelopsin F is predominantly found in plants of the Ampelopsis genus, with Ampelopsis

grossedentata being the most significant source. Other notable sources include Hovenia dulcis

and species from the Vitis genus. The yield of Ampelopsin F varies considerably depending

on the plant source, the specific part of the plant used, and the season of harvest.
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Natural Source Plant Part
Extraction
Method

Ampelopsin F
Yield

Reference

Ampelopsis

grossedentata
Leaves

50%

Ethanol/Water

31.2% of dry

extract
[1]

Ampelopsis

grossedentata

Commercial

Extract
Not Specified 51.2% [2]

Ampelopsis

grossedentata

Tender Stems

and Leaves
Not Specified Up to 35% (w/w) [3]

Hovenia dulcis Fruit-stalk Water Extract
0.88-1.19 mg/g

of extract
[4]

Ampelopsis

cantoniensis
Not Specified 90% Ethanol High [5]

Ampelopsis

megalophylla

Tender Stems

and Leaves

95% and 75%

Ethanol
Not Quantified [6]

Vitis thunbergii Not Specified Not Specified Not Quantified [7]

Key Observation:Ampelopsis grossedentata stands out as the most potent source of

Ampelopsin F, with yields significantly higher than those reported for Hovenia dulcis. The

content of Ampelopsin F in A. grossedentata is highest in the leaves and when collected in

April and May.[8]

Experimental Protocols: Extraction and Purification
The efficient extraction and purification of Ampelopsin F are crucial for research and drug

development. Various methods have been optimized to maximize yield and purity.

Conventional Solvent Extraction from Ampelopsis
grossedentata
This method, optimized using response surface methodology, provides a high yield of

Ampelopsin F.[6]

Plant Material: Dried and crushed leaves of Ampelopsis grossedentata.
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Solvent: 60% aqueous ethanol.

Extraction Time: 180 minutes.

Extraction Temperature: 60°C.

Procedure: The plant material is refluxed with the solvent under the specified conditions. The

resulting extract is then filtered and concentrated to obtain the crude Ampelopsin F. Further

purification can be achieved through recrystallization.

Novel Chelating Extraction Method from Ampelopsis
grossedentata
This innovative method has been shown to improve both the yield and purity of Ampelopsin F
compared to traditional batch extraction.[3][9]

Principle: Zn2+ is introduced during extraction to form a chelate with Ampelopsin F, which

protects it from oxidation.

Chelating Agent: A solution containing Zn2+ ions.

Extraction: The plant material is extracted with the chelating solution.

Purification: The Ampelopsin F-Zn chelate is then treated with EDTA-2Na to release the

purified Ampelopsin F.

Advantages: This method is reported to be more time-efficient and results in a higher yield

(11.4% compared to 7.2% with batch extraction) and purity.[9][10]

Workflow for Ampelopsin F Extraction
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Figure 1. Comparative workflow of conventional and chelating extraction methods for
Ampelopsin F.
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Comparative Biological Activities and Underlying
Mechanisms
Ampelopsin F exhibits a remarkable spectrum of biological activities. While direct comparative

studies of Ampelopsin F from different sources are scarce, research on extracts from various

plants provides valuable insights.
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Biological
Activity

Plant Source
Experimental
Model

Key Findings Reference

Anti-

inflammatory

Ampelopsis

grossedentata

Human

leukocytes, LPS-

stimulated

macrophages

Decreased ROS

production,

reduced pro-

inflammatory

cytokines (IFNγ,

IL-12, IL-2, IL-

17a, TNF-α, IL-

6), inhibited NF-

κB activation.

[1]

Antioxidant
Ampelopsis

grossedentata
DPPH assay

Radical

scavenging

activity with an

IC50 of 3.9

µg/mL.

[1]

Hepatoprotective Hovenia dulcis

CCl4-induced

liver injury in

rats, D-

galactosamine/L

PS-induced

injury in mice

Ampelopsin F

was identified as

an active

hepatoprotective

constituent.

[8]

Anti-adiposity
Ampelopsis

grossedentata

High-fat diet and

alcohol-induced

fatty liver in mice

Suppressed

intestinal fat

accumulation

and reduced the

risk of fatty liver.

[2]
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Neuroprotective
Vitis vinifera

(Ampelopsin A)

Scopolamine-

induced

dementia model

in mice

Restored long-

term potentiation

impairment,

recovered

acetylcholine

levels, and

activated BDNF

signaling.

[11]

Signaling Pathways Modulated by Ampelopsin F
Ampelopsin F exerts its diverse biological effects by modulating multiple signaling pathways.

Its anti-cancer effects, for instance, are mediated through the regulation of pathways like

JAK/STAT and mTOR.[2] The anti-inflammatory actions are largely attributed to the inhibition of

the NF-κB and MAPK signaling pathways.[12] Furthermore, its neuroprotective and anti-aging

effects are linked to the miR-34a-mediated SIRT1/mTOR pathway.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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